molecular formula C38H60O4Sn B3367396 Dibenzylbis(lauroyloxy)stannane CAS No. 17578-54-0

Dibenzylbis(lauroyloxy)stannane

Cat. No.: B3367396
CAS No.: 17578-54-0
M. Wt: 699.6 g/mol
InChI Key: LVIAVDPYLHRLNQ-UHFFFAOYSA-L
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Description

Organotin compounds are organometallic compounds containing tin-carbon bonds . They have been studied extensively due to their diverse properties and uses .


Synthesis Analysis

Organotin compounds can be synthesized through various methods. One common method is the Grignard reaction, which involves the use of Grignard reagents to produce tin-carbon bonds .


Chemical Reactions Analysis

Organotin compounds can undergo a variety of chemical reactions. For example, organotin halides can form adducts with good Lewis bases such as pyridine .


Physical and Chemical Properties Analysis

The physical and chemical properties of organotin compounds can vary greatly depending on the specific compound. For example, some organotin compounds are solid at room temperature, while others are liquid .

Mechanism of Action

The mechanism of action of organotin compounds can vary greatly depending on the specific compound and its application. For example, some organotin compounds are used as catalysts in chemical reactions, where they can accelerate the reaction by providing an alternative reaction pathway .

Safety and Hazards

Organotin compounds can be hazardous and should be handled with care. Some organotin compounds, such as tributyltin chloride, are known to be highly toxic .

Future Directions

The field of organotin chemistry continues to be an active area of research, with many potential applications in industry and academia .

Properties

CAS No.

17578-54-0

Molecular Formula

C38H60O4Sn

Molecular Weight

699.6 g/mol

IUPAC Name

dibenzyltin(2+);dodecanoate

InChI

InChI=1S/2C12H24O2.2C7H7.Sn/c2*1-2-3-4-5-6-7-8-9-10-11-12(13)14;2*1-7-5-3-2-4-6-7;/h2*2-11H2,1H3,(H,13,14);2*2-6H,1H2;/q;;;;+2/p-2

InChI Key

LVIAVDPYLHRLNQ-UHFFFAOYSA-L

SMILES

CCCCCCCCCCCC(=O)O[Sn](CC1=CC=CC=C1)(CC2=CC=CC=C2)OC(=O)CCCCCCCCCCC

Canonical SMILES

CCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCC(=O)[O-].C1=CC=C(C=C1)C[Sn+2]CC2=CC=CC=C2

17578-54-0

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dibenzylbis(lauroyloxy)stannane
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Dibenzylbis(lauroyloxy)stannane
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Reactant of Route 6
Dibenzylbis(lauroyloxy)stannane

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